Cas no 70289-08-6 (3-Heptanone,4-(3,4-dimethoxyphenyl)-)

• Product Name: 3-Heptanone,4-(3,4-dimethoxyphenyl)-
• CAS No: 70289-08-6
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 572186
• PubChem ID: 144395
• Update Time: 2025-04-19

3-Heptanone,4-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Heptanone,4-(3,4-dimethoxyphenyl)-
• 4-(3,4-dimethoxyphenyl)heptan-3-one
• 70289-08-6
• DTXSID00990497
• 3-Heptanone, 4-(3,4-dimethoxyphenyl)-
• 3-Heptanone, 4-(3,4-dimethoxyphenyl)-,

• Inchi： 1S/C15H22O3/c1-5-7-12(13(16)6-2)11-8-9-14(17-3)15(10-11)18-4/h8-10,12H,5-7H2,1-4H3
• InChI Key： PDKDGRVPHUMZJC-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C1C=CC(=C(C=1)OC)OC)CCC

Computed Properties

• Exact Mass: 250.15696
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53